Cas no 1353946-05-0 (4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353946-05-0
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2157103
• Update Time: 2025-05-24

4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-(2-amino-N-isopropylacetamido)piperidine-1-carboxylate
• AM92233
• 4-[(2-Aminoacetyl)isopropylamino]piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-14(2)21(17(22)12-19)16-8-10-20(11-9-16)18(23)24-13-15-6-4-3-5-7-15/h3-7,14,16H,8-13,19H2,1-2H3
• InChI Key： RNTZUMXKJRIFER-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC1)N(C(CN)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

Professional Introduction to 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353946-05-0)

4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, with the CAS number 1353946-05-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its dual amine functionalities and benzyl ester group, make it a valuable scaffold for designing novel bioactive molecules.

The< strong>piperidine ring is a key pharmacophore in many pharmacologically active agents due to its ability to mimic the conformational flexibility of natural amino acids. In the case of 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, the presence of both an acetylated amino group and an isopropylamino substituent at the 2-position of the piperidine ring introduces additional functional diversity. This structural motif has been explored in various drug discovery programs, particularly in the development of kinase inhibitors and other enzyme-targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>piperidine derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have shown promise in inhibiting protein-protein interactions and modulating signaling pathways involved in cancer and inflammatory diseases. The< strong>benzyl ester group in this compound not only enhances its solubility but also provides a site for further chemical modification, allowing for the development of libraries of analogs with tailored biological properties.

In the context of drug discovery, the< strong>acetylated amino group serves as a versatile handle for conjugation to other biomolecules, such as peptides or carbohydrates, thereby expanding its utility in targeted drug delivery systems. This feature is particularly relevant in the development of biologics and biopharmaceuticals, where site-specific modifications are often required to optimize pharmacokinetic and pharmacodynamic profiles.

The< strong>isopropylamino moiety contributes to the overall steric bulk of the molecule, which can be strategically exploited to improve binding affinity and selectivity against biological targets. Such structural elements are often incorporated into lead compounds during optimization phases to enhance their interaction with specific enzymes or receptors. The benzyl ester functionality also plays a role in modulating metabolic stability, influencing both the half-life of the compound in vivo and its potential for formulation development.

Current research trends indicate that< strong>piperidine derivatives, including compounds like 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, continue to be a fertile ground for innovation. Studies have demonstrated their efficacy in preclinical models across a range of therapeutic areas, including oncology, neurology, and immunology. The dual amine functionalities provide multiple points of interaction with biological targets, making this class of molecules particularly attractive for structure-based drug design.

The synthesis of< strong>4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex core structure efficiently. These techniques not only streamline the synthetic route but also allow for greater flexibility in introducing various substituents at strategic positions within the molecule.

The biological evaluation of this compound has revealed intriguing properties that warrant further exploration. Preliminary data suggest that it exhibits moderate activity against certain kinases, with potential applications in treating cancers driven by aberrant signaling pathways. Additionally, its ability to interact with other cellular targets suggests broader therapeutic utility beyond oncology. These findings underscore the importance of< strong>piperidine derivatives as versatile building blocks for next-generation therapeutics.

In conclusion, 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353946-05-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex medical challenges.